N-(3,5-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H16FN3O5/c1-27-14-7-12(8-15(9-14)28-2)22-17(24)16-10-21-19(26)23(18(16)25)13-5-3-11(20)4-6-13/h3-10H,1-2H3,(H,21,26)(H,22,24)
• InChI Key: JVZRPAQSPPGTPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CNC(=O)N(C2=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C19H16FN3O5
• Molecular Weight: 385.3 g/mol
• CAS No.: 887900-60-9

Description

N-(3,5-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H16FN3O5 and its molecular weight is 385.351. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure Analysis

Chemical synthesis and crystal structure analysis form a significant part of research on compounds like N-(3,5-dimethoxyphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. For example, the synthesis and crystal structure of related compounds provide insights into their molecular architecture and potential interactions, which are crucial for understanding their reactivity and properties (Prabhuswamy et al., 2016).

Antimicrobial and Antitubercular Activities

Compounds with similar core structures have been explored for their antimicrobial and antitubercular activities. Research into novel benzodifuranyl and thiazolopyrimidines derived from related compounds has shown potential as anti-inflammatory and analgesic agents, also indicating potential for antimicrobial applications (Abu‐Hashem et al., 2020). Another study focused on the synthesis, characterization, and evaluation of derivatives for antimicrobial activities, providing a pathway for the development of new therapeutic agents (Talupur et al., 2021).

Electrochromic and Fluorescent Materials

Research into compounds with specific functional groups has led to the development of materials with electrochromic and fluorescent properties. These materials have applications in displays, sensors, and other electronic devices, indicating a wide range of potential uses for structurally similar compounds (Sun et al., 2016).

High-Performance Polymers

The backbone structure of compounds like this compound can be pivotal in the synthesis of high-performance polymers. These polymers, known for their thermal stability and mechanical properties, are valuable in various industrial applications (Hsiao et al., 1999).